![molecular formula C13H11Cl2N5O4S B6173045 2,6-dichloro-N-{5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl}benzene-1-sulfonamide CAS No. 219713-14-1](/img/new.no-structure.jpg)
2,6-dichloro-N-{5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl}benzene-1-sulfonamide
Overview
Description
2,6-Dichloro-N-{5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl}benzene-1-sulfonamide is a chemical compound belonging to the class of triazolopyrimidine sulfonamides. This compound is characterized by its complex molecular structure, which includes multiple functional groups such as chloro, methoxy, and sulfonamide groups. It is primarily used in scientific research and various industrial applications due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2,6-dichloro-N-{5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl}benzene-1-sulfonamide typically involves multiple steps, starting with the preparation of the core triazolopyrimidine structure. The reaction conditions often require the use of strong bases or acids, and the process may involve heating and cooling cycles to ensure the proper formation of the desired product.
Industrial Production Methods: In an industrial setting, the production of this compound is carried out using large-scale reactors and advanced purification techniques to achieve high yields and purity. The process is optimized to minimize waste and ensure the safety of the workers involved in the production.
Chemical Reactions Analysis
Types of Reactions: This compound can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are often used to modify the compound or to synthesize derivatives with different properties.
Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions typically involve controlling the temperature, pressure, and solvent environment to achieve the desired outcome.
Major Products Formed: The major products formed from these reactions include oxidized or reduced forms of the compound, as well as various substituted derivatives. These products are often used in further research or industrial applications.
Scientific Research Applications
Chemistry: In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in the creation of new chemical entities.
Biology: In biological research, this compound is used to study various biological processes and pathways. It can act as a probe to investigate enzyme activities, receptor binding, and other biochemical interactions.
Medicine: In the field of medicine, this compound has potential applications in drug discovery and development. Its ability to interact with specific molecular targets makes it a candidate for the development of new therapeutic agents.
Industry: In industry, this compound is used in the production of agrochemicals, such as herbicides and pesticides. Its effectiveness in controlling weeds and pests makes it a valuable component in agricultural formulations.
Mechanism of Action
The mechanism by which 2,6-dichloro-N-{5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl}benzene-1-sulfonamide exerts its effects involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or bind to receptors, leading to a cascade of biological effects. The exact molecular pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Similar Compounds: Some similar compounds include:
Penoxsulam
2-Amino-5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidine
N-{5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl}-2-methoxy-6-(trifluoromethyl)benzene-1-sulfonamide
Uniqueness: 2,6-Dichloro-N-{5,8-dimethoxy-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl}benzene-1-sulfonamide is unique due to its specific arrangement of functional groups and its ability to interact with a wide range of biological targets. This makes it a versatile compound with diverse applications in research and industry.
Properties
CAS No. |
219713-14-1 |
|---|---|
Molecular Formula |
C13H11Cl2N5O4S |
Molecular Weight |
404.2 |
Purity |
95 |
Origin of Product |
United States |
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